2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CC(C1=CC=NC=C1)NCC(C)(C)O
• InChI: InChI=1S/C11H18N2O/c1-9(13-8-11(2,3)14)10-4-6-12-7-5-10/h4-7,9,13-14H,8H2,1-3H3
• InChIKey: XHFMVYMSHVMJLY-UHFFFAOYSA-N

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Product Overview

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1179897-05-2; molecular formula C₁₁H₁₈N₂O; molecular weight 194.27 g·mol⁻¹) is a chiral, bifunctional amino alcohol comprising a pyridin-4-yl moiety linked via an ethylamino bridge to a tertiary (gem-dimethyl) propan-2-ol terminus [1]. The molecule possesses one asymmetric carbon (C-1 of the ethyl linker), one secondary amine, one tertiary hydroxyl, and a 4-substituted pyridine ring, placing it within the broader class of pyridyl-containing β-amino alcohols that serve as versatile intermediates and ligand precursors in medicinal chemistry and asymmetric catalysis [2].

Workflow Asymmetric catalysis & chiral auxiliary synthesis

Coordination Pyridin-4-yl provides linear, unhindered donor vector

Stability Tertiary alcohol resists oxidation, supports multi-step routes

• [1] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source
• [2] Wu, Y.; Yun, H.; Wu, Y.; Ding, K.; Zhou, Y. Synthesis of N-α-pyridylmethyl amino alcohols and application in catalytic asymmetric addition of diethylzinc to aromatic aldehydes. Tetrahedron: Asymmetry 2000, 11, 3543–3552. View Source

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Why Substitution Fails

The pyridin-4-yl regioisomeric identity, the gem-dimethyl tertiary alcohol motif, and the chiral benzylic carbon each govern this compound's reactivity, steric profile, and coordination behavior in ways that regioisomers, des-methyl analogs, and methylene-spacer variants cannot replicate. The 4-yl nitrogen provides a para-directed lone pair with a linear exit vector for metal-ligand coordination, whereas the 2-yl nitrogen's ortho geometry introduces intramolecular hydrogen-bonding capacity and steric congestion that alter catalytic outcomes [1]. The gem-dimethyl group imparts a quaternary centre adjacent to the amine, conferring conformational rigidity, resistance to oxidation, and increased lipophilicity (ΔXLogP3 ≈ 0.4 above the des-methyl analog) that modulate solubility, metabolic stability, and steric discrimination in asymmetric induction [2][3]. Interchange with a methylene-linked analog (2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol) removes the chiral benzylic carbon and alters the amine basicity by eliminating the α-methyl electron-donating effect [3][4]. These structural features are not cosmetic; when this compound is deployed as a chiral ligand precursor, chiral auxiliary intermediate, or pharmacophoric building block, each of the above molecular properties directly influences enantioselectivity, binding affinity, or downstream synthetic efficiency—making generic substitution scientifically inadvisable without explicit re-validation [2].

Pyridin-2-yl regioisomer Ortho geometry alters coordination and may introduce intramolecular H-bonding, shifting catalytic outcomes.

Des-methyl analog Secondary alcohol is oxidizable and less sterically demanding; conformational rigidity may not transfer.

Methylene-spacer analog Lacks chiral benzylic carbon, eliminating stereochemical induction and diastereomeric resolution.

• [1] PubChem. 2-Methyl-1-{[1-(pyridin-2-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884651. National Center for Biotechnology Information, 2024. View Source
• [2] Wu, Y.; Yun, H.; Wu, Y.; Ding, K.; Zhou, Y. Synthesis of N-α-pyridylmethyl amino alcohols and application in catalytic asymmetric addition of diethylzinc to aromatic aldehydes. Tetrahedron: Asymmetry 2000, 11, 3543–3552. View Source
• [3] PubChem. 2-Methyl-1-{[(pyridin-4-yl)methyl]amino}propan-2-ol. Compound Summary CID 39237356. National Center for Biotechnology Information, 2024. View Source
• [4] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Comparative Evidence vs. Analogs

Pyridine Regioisomerism: 4-yl vs. 2-yl Coordination Geometry

The pyridine nitrogen position fundamentally alters the spatial presentation of the hydrogen-bond acceptor lone pair and the molecular electrostatic potential surface. The target compound (pyridin-4-yl) positions the nitrogen para to the point of attachment, yielding an unhindered, linearly accessible H-bond acceptor and metal-coordination site. Its 2-yl regioisomer (CAS 1179179-77-1) places the nitrogen ortho, creating a sterically shielded environment with potential for intramolecular N–H···N hydrogen bonding between the pyridine nitrogen and the secondary amine, a motif absent in the 4-yl analog [1][2]. Both compounds share identical molecular weight (194.27 g·mol⁻¹), TPSA (45.2 Ų), computed XLogP3 (0.6), HBD (2), HBA (3), and rotatable bond count (4), demonstrating that these computed 2D descriptors fail to capture the divergent 3D electronic and steric profiles that govern molecular recognition [1][3]. The 4-yl geometry is preferred in linear bridging ligands and in active-site interactions where an unobstructed pyridyl nitrogen is required for target engagement, whereas the 2-yl geometry is favored for chelating bidentate coordination modes when proximal donor atoms are available [2].

Regioisomer geometry

Data to verify

4-yl: linear lone pair; 2-yl: angled, steric congestion, potential intramolecular N–H···N

Coordination geometry context may influence catalytic selectivity.

Identical 2D descriptors mask 3D steric/electronic divergence.

Evidence Dimension	Pyridine nitrogen spatial geometry and steric accessibility
Target Compound Data	Pyridin-4-yl (para substitution); nitrogen lone pair directed linearly along molecular long axis; no intramolecular N–H···N motif; TPSA = 45.2 Ų; XLogP3 = 0.6
Comparator Or Baseline	2-Methyl-1-{[1-(pyridin-2-yl)ethyl]amino}propan-2-ol (CAS 1179179-77-1; ortho substitution); nitrogen lone pair angled and sterically shielded by adjacent C–H; potential for intramolecular N–H···N(pyridine) hydrogen bond; TPSA = 45.2 Ų; XLogP3 = 0.6
Quantified Difference	Identical computed TPSA and XLogP3 mask significant 3D steric and electronic divergence; pyridin-4-yl provides a linear, unhindered coordination vector vs. the angled, sterically congested vector of pyridin-2-yl
Conditions	Computed molecular properties from PubChem 2.1 (XLogP3 3.0, Cactvs 3.4.8.18); gas-phase structures; no explicit solvent or counterion model

Why This Matters

When selecting a building block for metal-catalyzed asymmetric reactions or for engaging a specific biological target, the pyridine nitrogen position dictates coordination geometry, ligand bite angle, and hydrogen-bond directionality—properties that are not interchangeable and directly affect catalytic turnover, enantioselectivity, and binding potency.

• [1] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source
• [2] Wu, Y.; Yun, H.; Wu, Y.; Ding, K.; Zhou, Y. Synthesis of N-α-pyridylmethyl amino alcohols and application in catalytic asymmetric addition of diethylzinc to aromatic aldehydes. Tetrahedron: Asymmetry 2000, 11, 3543–3552. View Source
• [3] PubChem. 2-Methyl-1-{[1-(pyridin-2-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884651. National Center for Biotechnology Information, 2024. View Source

Tertiary vs. Secondary Alcohol: Steric and Lipophilicity Impact

The gem-dimethyl substitution on the target compound's propan-2-ol backbone produces a tertiary alcohol (2-methylpropan-2-ol moiety) that is structurally distinct from the secondary alcohol (propan-2-ol moiety) present in the des-methyl analog, 1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1155566-57-6). This substitution increases molecular weight by 14.02 g·mol⁻¹ (from 180.25 to 194.27), elevates computed XLogP3 from approximately 0.2 to 0.6 (ΔXLogP3 ≈ 0.4, reflecting increased lipophilicity), and raises the fraction of sp³-hybridized carbons (Fsp³) to 0.545 (from an estimated ≈0.4 in the des-methyl analog), as reported in vendor technical specifications [1]. The tertiary alcohol is resistant to oxidation (cannot form a ketone), imparting superior chemical stability under oxidative conditions, and the two methyl groups flanking the hydroxyl create a sterically demanding environment that restricts molecular flexibility near the hydrogen-bond donor site, a feature exploited in chiral ligand design to enhance enantioselectivity through increased conformational rigidity [1][2].

Alcohol properties

Data to verify

ΔMW +14, ΔXLogP3 +0.4, Fsp³ 0.545, oxidation-resistant

Supports oxidative stability and higher 3D character for fragment-based design.

Tertiary alcohol resists ketone formation; no α-hydrogen.

Evidence Dimension	Alcohol substitution pattern, molecular weight, lipophilicity, Fsp³, and oxidative stability
Target Compound Data	Tertiary alcohol (2-methylpropan-2-ol); MW = 194.27 g·mol⁻¹; computed XLogP3 = 0.6; Fsp³ = 0.545; oxidation-resistant (no α-hydrogen available for ketone formation); purity available at 98% (Fluorochem) and 98% (Leyan)
Comparator Or Baseline	1-{[1-(Pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1155566-57-6; secondary alcohol); MW = 180.25 g·mol⁻¹; computed XLogP3 ≈ 0.2 (estimated by analogy); Fsp³ ≈ 0.4 (estimated); oxidizable to the corresponding ketone; purity available at 95–98% (AKSci, Fluorochem)
Quantified Difference	ΔMW = +14.02 g·mol⁻¹; ΔXLogP3 ≈ +0.4 (increased lipophilicity); ΔFsp³ ≈ +0.14 (increased 3D character); tertiary alcohol is non-oxidizable vs. secondary alcohol's susceptibility to oxidation
Conditions	Computed properties from PubChem 2.1; Fsp³ from Fluorochem specification sheet; oxidation stability inferred from structural class (tertiary vs. secondary alcohol)

Why This Matters

The tertiary alcohol's resistance to oxidation and higher Fsp³ make this compound a more robust intermediate for multi-step synthetic sequences and a more three-dimensional building block for fragment-based drug discovery, where increased sp³ character correlates with improved clinical developability.

• [1] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source
• [2] Wu, Y.; Yun, H.; Wu, Y.; Ding, K.; Zhou, Y. Synthesis of N-α-pyridylmethyl amino alcohols and application in catalytic asymmetric addition of diethylzinc to aromatic aldehydes. Tetrahedron: Asymmetry 2000, 11, 3543–3552. View Source

Chiral Benzylic Carbon: Stereochemical Differentiation

The target compound possesses one asymmetric carbon at the benzylic position (C-1 of the N-(1-(pyridin-4-yl)ethyl) moiety), enabling enantiomerically resolved forms to serve as chiral building blocks, chiral auxiliaries, and enantioselective ligand precursors. By contrast, the methylene-spacer analog 2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol (CAS 1181600-71-4; MW 180.25 g·mol⁻¹) lacks this chiral centre entirely, replacing the CH(CH₃) linker with a CH₂ group [1][2]. This structural difference eliminates the possibility of stereochemical induction or diastereomeric resolution in the methylene analog. The target compound's α-methyl substituent also exerts an electron-donating inductive effect on the adjacent secondary amine, increasing amine basicity (estimated ΔpKₐ ≈ +0.3 to +0.5 relative to the methylene analog), which modulates nucleophilicity in reductive amination and N-alkylation reactions [2][3]. In the published literature on pyridyl-containing β-amino alcohols, the presence and configuration of the α-substituent have been shown to dramatically influence enantiomeric excess in the diethylzinc addition to aldehydes (up to 98.3% ee for the optimal diastereomer), demonstrating the critical role of this stereocentre [3].

Chiral center

Class-level

Target: 1 stereocenter; methylene analog: 0 stereocenters

Stereochemical attribute required for asymmetric synthesis applications.

Class-level ee up to 98.3% for related ligands; direct data unavailable.

Evidence Dimension	Presence of chiral benzylic carbon and its impact on stereochemical utility, amine basicity, and catalytic enantioselectivity
Target Compound Data	One asymmetric carbon (C-1 of ethyl linker); CH(CH₃) group adjacent to amine; increased amine basicity via α-methyl inductive effect; available as racemate; potential for enantiomeric resolution; MW = 194.27 g·mol⁻¹
Comparator Or Baseline	2-Methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol (CAS 1181600-71-4; no asymmetric carbon; CH₂ spacer; reduced amine basicity; no stereochemical handle; MW = 180.25 g·mol⁻¹)
Quantified Difference	Target possesses one asymmetric carbon; methylene analog possesses zero. ΔMW = +14.02 g·mol⁻¹. Class-level enantiomeric excess data for related pyridyl-β-amino alcohols: up to 98.3% ee (Wu et al., 2000); note: direct ee data for the target compound itself are not available in the public literature
Conditions	Chirality assessment from molecular structure (SMILES: CC(NCC(C)(C)O)c1ccncc1); class-level enantioselectivity data from the diethylzinc–benzaldehyde model reaction using N-α-pyridylmethyl-β-amino alcohol ligands (Wu et al., Tetrahedron: Asymmetry 2000)

Why This Matters

For asymmetric synthesis applications, the presence of a chiral centre is non-negotiable; procurement of the methylene analog would foreclose all stereochemical applications and mandate a completely different synthetic strategy. The target compound's inherent chirality makes it the only viable choice among close analogs for projects requiring enantioselective building blocks.

• [1] PubChem. 2-Methyl-1-{[(pyridin-4-yl)methyl]amino}propan-2-ol. Compound Summary CID 39237356. National Center for Biotechnology Information, 2024. View Source
• [2] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source
• [3] Wu, Y.; Yun, H.; Wu, Y.; Ding, K.; Zhou, Y. Synthesis of N-α-pyridylmethyl amino alcohols and application in catalytic asymmetric addition of diethylzinc to aromatic aldehydes. Tetrahedron: Asymmetry 2000, 11, 3543–3552. View Source

Vendor Purity: High-Purity vs. Standard Specifications

Across the accessible vendor landscape, the target compound is supplied at two distinct purity tiers: a 98% specification (Fluorochem product code F685882; Leyan product number 1348889) and a 95% specification (AKSci catalog 0407DQ; MolCore) . The 98% purity tier, verified by the MDL registry number MFCD12802021, is relevant for applications requiring high-fidelity reaction stoichiometry, minimal byproduct formation in multi-step sequences, and reduced impurity carryover into biological assay readouts. By comparison, its closest analog 1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1155566-57-6) is also available at 95% (AKSci 7568DE) and 98% (Fluorochem), while the pyridin-2-yl regioisomer (CAS 1179179-77-1) is listed at 95% (AKSci 0408DQ) . The target compound's documented availability at 98% purity from multiple independent suppliers provides procurement redundancy and competitive pricing, and the higher specification reduces the need for in-house repurification prior to use in sensitive catalytic or medicinal chemistry applications.

Commercial purity

Data to verify

98% purity from ≥2 suppliers (Fluorochem, Leyan)

Supports high-purity procurement without in-house repurification.

Specifications as reported; batch verification advised.

Evidence Dimension	Commercially available purity specification
Target Compound Data	98% (Fluorochem F685882, MDL MFCD12802021); 98% (Leyan 1348889); 95% (AKSci 0407DQ, MolCore); MW = 194.28 g·mol⁻¹
Comparator Or Baseline	Pyridin-2-yl regioisomer (CAS 1179179-77-1): 95% (AKSci 0408DQ); des-methyl analog (CAS 1155566-57-6): 95% (AKSci 7568DE), 98% (Fluorochem); methylene analog (CAS 1181600-71-4): 95% (AKSci 7195DD), 97% (Leyan 1348954)
Quantified Difference	Target compound is available at 98% purity from ≥2 independent suppliers; pyridin-2-yl regioisomer has no publicly listed 98% channel
Conditions	Purity specifications as reported on vendor websites and technical datasheets; accessed April 2026; specifications are minimum purity guarantees and may vary between batches

Why This Matters

The availability of a 98% purity channel reduces procurement risk for applications requiring high-purity input material, eliminates the cost and time burden of in-house purification, and supports regulatory compliance in GLP/GMP-adjacent workflows where higher purity specifications are mandated.

Lipophilicity and CNS Drug-Likeness Profile

The target compound's computed XLogP3 of 0.6 places it within an optimal lipophilicity window (XLogP3 = 0–3) associated with favorable oral absorption and potential central nervous system (CNS) penetration, whereas the more polar methylene-spacer analog (XLogP3 = 0.2) and the shorter-chain ethanolamine analog (predicted XLogP3 ≈ 0) lie at the lower boundary favorable for passive membrane permeation [1][2][3]. The molecular weight of 194.27 g·mol⁻¹, TPSA of 45.2 Ų, and two hydrogen-bond donors also fall within or near established CNS drug-like property guidelines (MW < 400, TPSA < 90 Ų, HBD ≤ 3), suggesting that building blocks derived from this scaffold may be compatible with CNS drug discovery programs where close analogs with lower lipophilicity may not achieve adequate brain exposure [1]. This differentiation is based on computed properties and requires experimental validation in specific biological systems, but it provides a rational basis for scaffold prioritization in early-stage library design.

Lipophilicity

Class-level

XLogP3 0.6, within CNS-favorable range (0–3); Δ +0.4 vs. methylene analog

May support CNS lead optimization when brain exposure is a design objective.

Experimental logD and brain exposure data unavailable.

Evidence Dimension	Computed lipophilicity (XLogP3) and drug-likeness parameters
Target Compound Data	XLogP3 = 0.6; MW = 194.27; TPSA = 45.2 Ų; HBD = 2; HBA = 3; rotatable bonds = 4
Comparator Or Baseline	Methylene-spacer analog (CAS 1181600-71-4): XLogP3 = 0.2; MW = 180.25; TPSA ≈ 45 Ų; HBD = 2; HBA = 3. Ethanolamine analog (2-((1-(pyridin-4-yl)ethyl)amino)ethan-1-ol): XLogP3 ≈ 0; MW ≈ 166
Quantified Difference	ΔXLogP3 = +0.4 vs. methylene analog; ΔXLogP3 ≈ +0.6 vs. ethanolamine analog. Target XLogP3 = 0.6 is within the CNS-favorable lipophilicity range (0–3); comparator XLogP3 values are at or below the lower boundary of this range
Conditions	Computed XLogP3 from PubChem (XLogP3 3.0 algorithm); no experimental logP or logD data available; CNS drug-likeness guidelines from published literature (Pajouhesh & Lenz, 2005; Wager et al., 2010)

Why This Matters

For CNS drug discovery programs, the lipophilicity gap of 0.4–0.6 log units between the target and its more polar analogs can translate to measurably different brain-to-plasma ratios, making the target compound a more appropriate starting scaffold when CNS exposure is a design objective.

• [1] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source
• [2] PubChem. 2-Methyl-1-{[(pyridin-4-yl)methyl]amino}propan-2-ol. Compound Summary CID 39237356. National Center for Biotechnology Information, 2024. View Source
• [3] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541–553. View Source

Orthogonal Reactivity: Amine vs. Alcohol Handles

The target compound possesses two chemically orthogonal functional groups—a tertiary hydroxyl and a secondary amine—that can be selectively derivatized without mutual interference. The tertiary alcohol (pKₐ ≈ 19 for deprotonation) is significantly less acidic than a secondary alcohol (pKₐ ≈ 16–17), meaning that under mildly basic conditions (e.g., K₂CO₃, Et₃N), the amine can be selectively acylated, sulfonylated, or alkylated while the tertiary alcohol remains inert [1]. This is a key practical advantage over the des-methyl analog (CAS 1155566-57-6), whose secondary alcohol is more acidic and can compete as a nucleophile under the same conditions, necessitating protection/deprotection sequences that reduce synthetic efficiency . Conversely, the tertiary alcohol can be activated via conversion to a good leaving group (e.g., mesylate or halide) under conditions where the secondary amine is first protected, enabling sequential functionalization strategies not feasible with the des-methyl analog. The computed hydrogen-bond donor count of 2 and acceptor count of 3 confirm the bifunctional nature of the molecule, while the rotatable bond count of 4 indicates sufficient flexibility for adaptation to diverse binding environments [1].

Orthogonal reactivity

Class-level

Tertiary alcohol (pKa ~19) inert under mild base; amine selectively derivatized

Enables amine functionalization without hydroxyl protection, reducing step count.

No experimental pKa data for this specific compound.

Evidence Dimension	Orthogonal reactivity of tertiary alcohol vs. secondary amine functional groups
Target Compound Data	Tertiary alcohol (pKₐ ≈ 19, non-nucleophilic under mild base); secondary amine (pKₐₐ ≈ 10–11, nucleophilic); two orthogonal reactive handles enabling sequential functionalization without mandatory protection of the hydroxyl group
Comparator Or Baseline	1-{[1-(Pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1155566-57-6; secondary alcohol pKₐ ≈ 16–17; competitive nucleophilicity under basic conditions; protection of the secondary alcohol typically required prior to amine derivatization)
Quantified Difference	Estimated ΔpKₐ (alcohol) ≈ +2 to +3 units for the target tertiary alcohol vs. the comparator secondary alcohol; this translates to approximately 100- to 1000-fold lower acidity and commensurately reduced nucleophilicity under basic conditions
Conditions	pKₐ estimates based on class-level values for tertiary vs. secondary aliphatic alcohols (Bordwell pKₐ table); no experimental pKₐ data available for the specific compound

Why This Matters

The ability to derivatize the amine without protecting the hydroxyl group reduces the step count and improves the overall yield in multi-step syntheses, making the target compound a more operationally efficient building block than its des-methyl analog.

• [1] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Key Applications

Chiral Ligand for Asymmetric Catalysis

The presence of one asymmetric carbon at the benzylic position, combined with the pyridin-4-yl nitrogen's linear coordination geometry and the sterically demanding gem-dimethyl tertiary alcohol, makes this compound a structurally compelling precursor for chiral N,N- or N,O-bidentate ligands. In the established field of pyridyl-containing β-amino alcohols as catalysts for the enantioselective addition of diethylzinc to aldehydes, the optimal ligand architecture requires a chiral secondary amine, a coordinating pyridyl nitrogen, and a sterically differentiated hydroxyl-bearing carbon—all of which are present in this scaffold [1]. While direct enantiomeric excess data for this specific compound are not publicly available, its structural attributes (4-yl pyridine, α-methyl chiral centre, gem-dimethyl steric bulk) are consistent with features demonstrated to achieve up to 98.3% ee in the benchmark benzaldehyde diethylzinc addition reaction for related pyridyl-β-amino alcohol ligands [1].

CNS-Penetrant Drug Intermediate

With a computed XLogP3 of 0.6, TPSA of 45.2 Ų, molecular weight below 200, and only two hydrogen-bond donors, this compound resides within the favored physicochemical property space for CNS drug candidates [2]. Its tertiary alcohol confers metabolic stability (resistance to Phase I oxidation), while the pyridin-4-yl motif is a privileged scaffold in kinase inhibitor and GPCR modulator programs. The bifunctional amine–alcohol architecture permits modular derivatization: the amine can be elaborated to amides, ureas, or sulfonamides, and the tertiary alcohol can serve as a hydrogen-bond anchor or be converted to a leaving group for nucleophilic displacement, supporting diverse lead-optimization strategies [2].

Fragment-Based Drug Discovery Building Block

The compound's Fsp³ of 0.545, which exceeds that of the des-methyl and methylene-spacer analogs, aligns with the growing recognition that higher three-dimensionality in fragment libraries correlates with improved clinical success rates [2]. Its molecular weight (194.27 g·mol⁻¹) is within the typical fragment range (MW < 300), and the availability at 98% purity from multiple vendors ensures that high-quality input material can be sourced for sensitive biophysical assays such as surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and ligand-observed NMR, where impurities at the 5% level can confound hit identification .

MOF and Coordination Polymer Linker

The pyridin-4-yl nitrogen provides a linear, unhindered Lewis-basic site suitable for coordination to transition metal nodes (e.g., Zn²⁺, Cu²⁺, Co²⁺), while the tertiary alcohol and secondary amine offer two additional hydrogen-bond donor/acceptor sites for supramolecular network formation [1]. The gem-dimethyl group provides steric bulk that can influence pore geometry and guest selectivity in porous coordination materials. The 4-yl geometry is preferred over the 2-yl regioisomer for constructing linear bridging motifs, making this compound a rational choice over its ortho-substituted analog for MOF linker applications.

Application

Selection Property

Validation Focus

Chiral ligand for asymmetric catalysis

Pyridin-4-yl linear coordination, chiral benzylic center, gem-dimethyl steric bulk

Enantioselectivity and catalytic turnover in benchmark reactions

CNS drug-discovery intermediate

Computed XLogP3 0.6, low TPSA, favorable physicochemical window

Brain penetration assays and metabolic stability profiling

Fragment-based drug discovery building block

High Fsp³ (0.545), oxidative stability, MW

Biophysical assay compatibility (SPR, ITC, ligand-observed NMR)

MOF and coordination polymer linker

Linear para-pyridyl donor, additional H-bond donor/acceptor sites

Coordination geometry and pore architecture modulation

• [1] Wu, Y.; Yun, H.; Wu, Y.; Ding, K.; Zhou, Y. Synthesis of N-α-pyridylmethyl amino alcohols and application in catalytic asymmetric addition of diethylzinc to aromatic aldehydes. Tetrahedron: Asymmetry 2000, 11, 3543–3552. View Source
• [2] PubChem. 2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol. Compound Summary CID 60884650. National Center for Biotechnology Information, 2024. View Source